1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C22H17N3O5S
• Molecular Weight: 435.5 g/mol
• IUPAC Name: 1-(2,3-dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H17N3O5S/c1-11-7-8-14-13(9-11)18(26)16-17(12-5-4-6-15(28-2)19(12)29-3)25(21(27)20(16)30-14)22-24-23-10-31-22/h4-10,17H,1-3H3
• InChI Key: MVLFNOQKGLMAHM-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)C4=NN=CS4)C5=C(C(=CC=C5)OC)OC

Description

1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as DTPMP, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. DTPMP is a heterocyclic compound that contains a thiadiazole ring, a pyrrole ring, and a chromene ring. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. 1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has also been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to exhibit various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the modulation of immune response. 1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to induce apoptosis in cancer cells by activating the caspase cascade and increasing the expression of pro-apoptotic proteins. 1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has also been shown to inhibit cell proliferation by inducing cell cycle arrest and decreasing the expression of cell cycle regulatory proteins. In addition, 1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to modulate immune response by inhibiting the production of pro-inflammatory cytokines and increasing the production of anti-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has several advantages for lab experiments, including its high solubility in water and organic solvents, its stability under various conditions, and its low toxicity. However, 1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione also has some limitations, including its limited availability and high cost.

Future Directions

There are several future directions for research on 1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, including the synthesis of novel derivatives with improved properties, the investigation of its mechanism of action, and the evaluation of its potential applications in various fields. The synthesis of novel derivatives of 1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione with improved solubility, stability, and activity could lead to the development of more effective drugs and materials. The investigation of the mechanism of action of 1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione could provide insights into its potential targets and pathways, which could facilitate the development of more specific and targeted drugs. The evaluation of the potential applications of 1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in various fields, such as agriculture and material science, could lead to the development of novel and innovative technologies.

Synthesis Methods

1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been synthesized using various methods, including the one-pot three-component reaction, oxidative cyclization, and microwave-assisted synthesis. The one-pot three-component reaction involves the reaction of 2-aminothiophenol, 2,3-dimethoxybenzaldehyde, and ethyl acetoacetate in the presence of a catalyst. The oxidative cyclization method involves the reaction of 2-aminothiophenol and 2,3-dimethoxybenzaldehyde in the presence of an oxidizing agent. The microwave-assisted synthesis involves the reaction of 2-aminothiophenol, 2,3-dimethoxybenzaldehyde, and malononitrile in the presence of a catalyst under microwave irradiation. These methods have been optimized to obtain high yields of 1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione with minimal side reactions.

Scientific Research Applications

1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been studied for its potential applications in various fields, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, 1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to exhibit antitumor, antibacterial, antifungal, and antioxidant activities. In material science, 1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been used as a building block for the synthesis of novel materials with potential applications in optoelectronics and nanotechnology. In agriculture, 1-(2,3-Dimethoxyphenyl)-7-methyl-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been used as a plant growth regulator to improve crop yield and quality.